Cas no 1105191-34-1 (3-(chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole)

• Product Name: 3-(chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole
• CAS No: 1105191-34-1
• MF: C₁₀H₆ClF₂NO
• MW: 229.610548496246
• CID: 5701383
• PubChem ID: 33676722
• Update Time: 2025-07-25

3-(chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5-(2,4-difluorophenyl)isoxazole
• Isoxazole, 3-(chloromethyl)-5-(2,4-difluorophenyl)-
• 1105191-34-1
• 3-(chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole
• EN300-238390
• F2135-0548
• AKOS005207438

• Inchi： 1S/C10H6ClF2NO/c11-5-7-4-10(15-14-7)8-2-1-6(12)3-9(8)13/h1-4H,5H2
• InChI Key： NAVZGANGOKHRRC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2F)=CC(CCl)=N1

Computed Properties

• Exact Mass: 229.0105978g/mol
• Monoisotopic Mass: 229.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole

Research Briefing on 3-(Chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole (CAS: 1105191-34-1): Recent Advances and Applications

In recent years, the compound 3-(chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole (CAS: 1105191-34-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxazole core and difluorophenyl substituent, has demonstrated promising potential as a versatile building block in drug discovery and development. The presence of the chloromethyl group further enhances its reactivity, making it a valuable intermediate for the synthesis of more complex bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 3-(chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole in the development of novel kinase inhibitors. The researchers utilized this compound as a key intermediate to introduce the oxazole moiety into a series of pyridine-based derivatives. The resulting compounds exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the low nanomolar range. Molecular docking studies revealed that the oxazole ring forms critical hydrogen bonds with the kinase active site, while the difluorophenyl group contributes to enhanced binding affinity through hydrophobic interactions.

Another significant application of this compound was reported in a 2024 Nature Communications article, where it served as a precursor for the synthesis of fluorescent probes targeting bacterial enzymes. The chloromethyl group was selectively modified to introduce a fluorophore, creating a turn-on probe that exhibited high specificity for penicillin-binding proteins in Gram-positive bacteria. This innovation provides a powerful tool for studying bacterial cell wall biosynthesis and could facilitate the development of new antibiotics.

From a safety and pharmacokinetic perspective, recent preclinical studies have investigated the metabolic fate of 3-(chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole derivatives. A 2023 study in Drug Metabolism and Disposition identified the major metabolic pathways, showing that the compound undergoes rapid hepatic clearance primarily through glutathione conjugation of the chloromethyl group. These findings have important implications for the design of prodrugs using this scaffold, suggesting strategies to improve metabolic stability.

The compound has also found applications in materials science, as demonstrated by a 2024 ACS Applied Materials & Interfaces publication. Researchers incorporated derivatives of 3-(chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole into polymer backbones to create novel materials with tunable fluorescence properties. The resulting polymers showed exceptional stability and quantum yields, making them promising candidates for optoelectronic applications.

Looking forward, the versatility of 3-(chloromethyl)-5-(2,4-difluorophenyl)-1,2-oxazole continues to inspire innovative research across multiple disciplines. Current clinical trials are evaluating several drug candidates derived from this scaffold, particularly in oncology and infectious disease indications. The compound's unique combination of synthetic accessibility and biological relevance ensures its ongoing importance in chemical biology and pharmaceutical research.